(Z)-methyl 2-(2-((5-chloro-2-nitrobenzoyl)imino)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(5-chloro-2-nitrobenzoyl)imino-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H14ClN3O7S/c1-28-17(24)9-22-13-7-14-15(30-5-4-29-14)8-16(13)31-19(22)21-18(25)11-6-10(20)2-3-12(11)23(26)27/h2-3,6-8H,4-5,9H2,1H3
• InChI Key: LTIKLOBKDYKDPJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC3=C(C=C2SC1=NC(=O)C4=C(C=CC(=C4)Cl)[N+](=O)[O-])OCCO3
• Molecular Formula: C19H14ClN3O7S
• Molecular Weight: 463.8 g/mol
• CAS No.: 895442-65-6

Description

(Z)-methyl 2-(2-((5-chloro-2-nitrobenzoyl)imino)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C19H14ClN3O7S and its molecular weight is 463.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structures related to "(Z)-methyl 2-(2-((5-chloro-2-nitrobenzoyl)imino)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-3(2H)-yl)acetate" have been synthesized and characterized, providing insights into antimicrobial activities against various pathogens. For instance, benzothiazole-imino-benzoic acid ligands and their metal complexes have been synthesized, showing significant antimicrobial activity against human epidemic-causing bacterial strains (Mishra et al., 2019). Similarly, novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives were synthesized, displaying substantial antibacterial and antifungal activity (Lamani et al., 2009).

Biological Activity

The biological activities of compounds structurally similar to "this compound" have been extensively studied. For example, thiazolides, a novel class of anti-infective drugs, exhibit broad-spectrum activities against viruses, bacteria, intracellular and extracellular protozoan parasites, and proliferating mammalian cells. Modifications to the molecular structure, such as replacing the nitro group or altering the positioning of methyl groups, significantly influence their antimicrobial and antiproliferative activities (Hemphill et al., 2012). Similarly, synthesis and in vitro screening of N-benzyl aplysinopsin analogs have shown potential as anticancer agents, emphasizing the importance of structural variations for biological efficacy (Penthala et al., 2011).

Molecular Mechanisms

Investigations into the structure-function relationships of thiazolide-induced apoptosis in colorectal tumor cells have revealed that modifications in the thiazolide structure, such as the removal of the bromide atom or alterations in the benzene ring substituents, can significantly affect their ability to induce cell death. These findings highlight the critical role of specific molecular features in the therapeutic actions of these compounds (Brockmann et al., 2014).